(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine
Overview
Description
“(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine” is a chemical compound with the CAS Number: 1515474-34-6 . It has a molecular weight of 208.1 . This compound is a derivative of thiazole, a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .
Molecular Structure Analysis
The thiazole ring in “this compound” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 208.1 . The compound is stored at temperatures between 28 C .Scientific Research Applications
Photodynamic Therapy Applications
- Zinc phthalocyanine derivatives have been synthesized and characterized, demonstrating useful properties as photosensitizers in photodynamic therapy applications. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat & Öztürk, 2020).
Biological Activity and Therapeutic Potential
- Novel 2-substituted 6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives have been synthesized and evaluated for their biological activities. These compounds have shown significant immunosuppressive effects against macrophages and T-lymphocytes, as well as potent inhibitory effects on LPS-stimulated NO generation, indicating their potential in immunomodulation and therapeutic applications (Abdel‐Aziz, Hamdy, Gamal-Eldeen & Fakhr, 2011).
Material Synthesis and Characterization
- Synthesis and characterization of N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives have been carried out, leading to the creation of a new series of acid dyes with potential applications in material science and textile industry (Malik, Patel, Tailor & Patel, 2018).
- Synthesized (3-(5-bromopyridin-2-yl) azetidin-3-yl) methanamine and evaluated its antibacterial and antifungal activity, showing promising results, indicating its utility in the development of new antimicrobial agents (Rao, Prasad & Rao, 2013).
Heterocyclic Chemistry and Medicinal Chemistry
- Synthesized and characterized various thiazole derivatives with potential applications in medicinal chemistry and drug discovery. The compounds were studied for their structural properties and biological activities, revealing their potential as multipotent compounds with promising applications (Barot, Manna & Ghate, 2017).
- Explored the preparative, spectroscopic, and equilibrium study of phenyl-2-thiazoline fluorophores for aluminum(III) detection, indicating their potential use in the study of intracellular Al3+ and as part of the development of Al3+ specific fluorophores for biological use (Lambert et al., 2000).
Mechanism of Action
Action Environment:
Environmental factors play a role:
References:
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine involves the reaction of 5-bromo-4-methyl-2-thiazolyl chloride with methylamine.", "Starting Materials": [ "5-bromo-4-methyl-2-thiazolyl chloride", "Methylamine" ], "Reaction": [ "Step 1: Dissolve 5-bromo-4-methyl-2-thiazolyl chloride in anhydrous tetrahydrofuran (THF).", "Step 2: Slowly add methylamine to the reaction mixture while stirring at room temperature.", "Step 3: Heat the reaction mixture at reflux for several hours.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitated product.", "Step 5: Wash the product with cold THF and dry under vacuum to obtain (5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine as a white solid." ] } | |
| 1515474-34-6 | |
Molecular Formula |
C5H7BrN2S |
Molecular Weight |
207.1 |
Purity |
0 |
Origin of Product |
United States |
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